Cas no 1805102-62-8 (Methyl 2-bromo-3-cyano-5-nitrobenzoate)

• Product Name: Methyl 2-bromo-3-cyano-5-nitrobenzoate
• CAS No: 1805102-62-8
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4954590
• Update Time: 2025-05-20

Methyl 2-bromo-3-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-5-nitrobenzoate

• Inchi： 1S/C9H5BrN2O4/c1-16-9(13)7-3-6(12(14)15)2-5(4-11)8(7)10/h2-3H,1H3
• InChI Key： QDACQUULOCMAMD-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-bromo-3-cyano-5-nitrobenzoate

Methyl 2-bromo-3-cyano-5-nitrobenzoate (CAS No. 1805102-62-8): An Overview

Methyl 2-bromo-3-cyano-5-nitrobenzoate (CAS No. 1805102-62-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 2-bromo-3-cyano-5-nitrobenzoate.

The molecular formula of Methyl 2-bromo-3-cyano-5-nitrobenzoate is C₉H₆BrN₂O₄, and it has a molecular weight of approximately 274.05 g/mol. The compound features a bromine atom, a cyano group, and a nitro group, which collectively contribute to its distinctive chemical reactivity and physical properties. The presence of these functional groups makes Methyl 2-bromo-3-cyano-5-nitrobenzoate an attractive starting material for various synthetic transformations.

In terms of synthesis, Methyl 2-bromo-3-cyano-5-nitrobenzoate can be prepared through several routes. One common method involves the bromination of 3-cyano-5-nitrobenzoic acid followed by esterification with methanol. This process typically yields high purity products with good yields. Another approach involves the nitration of 2-bromo-3-cyanobenzoic acid methyl ester, which can be achieved using concentrated nitric acid or other nitrating agents. These synthetic methods have been extensively studied and optimized to ensure reproducibility and scalability.

The physical properties of Methyl 2-bromo-3-cyano-5-nitrobenzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In the realm of medicinal chemistry, Methyl 2-bromo-3-cyano-5-nitrobenzoate has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 2-bromo-3-cyano-5-nitrobenzoate exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These findings suggest that further optimization and modification of the compound could lead to the discovery of novel therapeutic agents.

Beyond its medicinal applications, Methyl 2-bromo-3-cyano-5-nitrobenzoate has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for developing advanced materials with tailored functionalities.

Safety considerations are an important aspect when handling any chemical compound. While Methyl 2-bromo-3-cyano-5-nitrobenzoate is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate ventilation should be maintained to prevent inhalation of vapors or dust particles.

In conclusion, Methyl 2-bromo-3-cyano-5-nitrobenzoate (CAS No. 1805102-62-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, the importance of this compound is likely to grow in the coming years.